Cas no 40891-08-5 (N,N'-((3-Nitrophenyl)methylene)bis(acetamide))

N,N'-((3-Nitrophenyl)methylene)bis(acetamide) structure
40891-08-5 structure
Product name:N,N'-((3-Nitrophenyl)methylene)bis(acetamide)
CAS No:40891-08-5
MF:C11H13N3O4
MW:251.238622426987
CID:2633999
PubChem ID:874669

N,N'-((3-Nitrophenyl)methylene)bis(acetamide) Chemical and Physical Properties

Names and Identifiers

    • N,Na(2)-[(3-Nitrophenyl)methylene]bis[acetamide]
    • N,N'-[(3-nitrophenyl)methanediyl]diacetamide
    • N-[acetylamino-(3-nitrophenyl)methyl]-acetamide
    • N,N'-[(3-nitrophenyl)methylene]diacetamide
    • N-[acetamido(3-nitrophenyl)methyl]acetamide
    • 40891-08-5
    • Oprea1_144506
    • N,N'-[(3-Nitrophenyl)methylene]bis[acetamide]
    • AB00102897-01
    • N-[(acetylamino)(3-nitrophenyl)methyl]acetamide
    • STK243063
    • SR-01000228614
    • BIM-0046792.P001
    • CBMicro_046768
    • AKOS001082225
    • Z57035612
    • DTXSID501253859
    • N,N'-((3-Nitrophenyl)methylene)bis(acetamide)
    • N-[acetamido-(3-nitrophenyl)methyl]acetamide
    • SR-01000228614-1
    • Inchi: InChI=1S/C11H13N3O4/c1-7(15)12-11(13-8(2)16)9-4-3-5-10(6-9)14(17)18/h3-6,11H,1-2H3,(H,12,15)(H,13,16)
    • InChI Key: YSFZGJAQRCCJCI-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 251.09060590Da
  • Monoisotopic Mass: 251.09060590Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 104Ų

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